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Compound of Interest

Compound Name: 9-Aminophenanthrene

Cat. No.: B1211374 Get Quote

For immediate reference, treat 9-Aminophenanthrene as a hazardous chemical waste. It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Under no circumstances should this chemical be disposed of down the drain or

in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 9-
Aminophenanthrene, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Safe Handling and Storage of 9-Aminophenanthrene
Waste
Proper containment and labeling are the first steps in the safe disposal of 9-
Aminophenanthrene.

Personal Protective Equipment (PPE): Before handling 9-Aminophenanthrene, ensure you

are wearing appropriate PPE:

N95 dust mask (or equivalent)

Eyeshields or safety goggles

Chemical-resistant gloves
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Waste Container Requirements:

Compatibility: Use only containers made of materials that are compatible with 9-
Aminophenanthrene. The original manufacturer's container is ideal.[3][4] If the original

container is compromised, transfer the waste to a new, clean, and compatible container.

Secure Closure: Containers must have a leak-proof, screw-on cap.[5] Avoid using corks,

parafilm, or other temporary seals.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and should

include the chemical name ("9-Aminophenanthrene"), concentration (if in solution), and the

date the waste was first added to the container.[3][4]

Secondary Containment: Place the primary waste container in a secondary container, such

as a lab tray or dishpan, to contain any potential leaks or spills.[5] The secondary container

should be capable of holding 110% of the volume of the primary container.[5]

Storage:

Store 9-Aminophenanthrene waste in a designated "Satellite Accumulation Area" (SAA).[6]

Segregate it from incompatible materials, such as acids, bases, and oxidizing agents.[6][7]

Keep containers closed except when adding waste.[3][5]

Quantitative Disposal Guidelines
While specific quantitative disposal limits for 9-Aminophenanthrene are not readily available,

the following general guidelines for hazardous chemical waste must be followed.
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Parameter Guideline Citation

pH of Aqueous Waste

Must be between 5.5 and 10.5

for any consideration of drain

disposal (Note: 9-

Aminophenanthrene is not

suitable for drain disposal). For

other aqueous wastes, pH may

need to be adjusted to

between 5.0 and 12.5 before

disposal.

[6][8]

Heavy Metals

Liquid wastes containing more

than 2 mg/L of barium or

cadmium, or 0.5 mg/L of other

specified heavy metals, are

regulated as hazardous waste.

[3]

Accumulation Time Limit

Hazardous waste must

typically be collected within 90

days of the start of

accumulation. Some

institutions may have shorter

(e.g., 60 days) or longer (e.g.,

150 days) limits.

[3][5]

Maximum Accumulation

Volume

Generally, up to 55 gallons of a

single hazardous waste stream

can be accumulated before it

must be collected.

[5]

Step-by-Step Disposal Protocol
There are no standard laboratory procedures for the neutralization of 9-Aminophenanthrene
for disposal. Therefore, the primary method of disposal is collection by a certified hazardous

waste management service.

1. Preparation for Disposal:
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Ensure all 9-Aminophenanthrene waste (solid or in solution) is in a properly labeled and
sealed container as described above.
If disposing of empty containers that held 9-Aminophenanthrene, they must be triple-rinsed
with a suitable solvent.[4][9] The rinsate must be collected and treated as hazardous waste.
[4][9] After rinsing, the labels on the empty container should be defaced or removed before
disposal in the appropriate solid waste stream.[9]

2. Arranging for Waste Collection:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a
hazardous waste pickup.[3][5]
Provide them with the necessary information, including the chemical name, quantity, and
container type.

3. Handling Unknowns:

If you encounter an unlabeled container that may contain 9-Aminophenanthrene, do not
attempt to dispose of it.
Contact your EHS office immediately. They will provide guidance on proper identification and
disposal procedures.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 9-
Aminophenanthrene.
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Caption: Workflow for the safe disposal of 9-Aminophenanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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